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Compound of Interest

Compound Name: (S)-Alaproclate

Cat. No.: B1664499 Get Quote

(S)-Alaproclate is a research chemical and its development was discontinued due to safety

concerns. These notes are for investigational purposes only.

(S)-Alaproclate is a selective serotonin reuptake inhibitor (SSRI) that was among the first of its

kind developed for the treatment of depression in the 1970s.[1] Although its development was

halted due to findings of hepatotoxicity in animal studies, its distinct pharmacological profile

makes it a valuable tool for behavioral pharmacology research.[2] Beyond its primary action as

an SSRI, (S)-Alaproclate also functions as a non-competitive antagonist of the N-methyl-D-

aspartate (NMDA) receptor, a property not shared by most other SSRIs.[1][2][3] This dual

mechanism allows researchers to investigate the complex interplay between serotonergic and

glutamatergic systems in regulating behavior.

Mechanism of Action
(S)-Alaproclate's primary mechanism involves blocking the serotonin transporter (SERT) on

the presynaptic neuron.[4] This inhibition leads to an increased concentration of serotonin (5-

HT) in the synaptic cleft, enhancing serotonergic neurotransmission.[4] A leading hypothesis for

the therapeutic effects of SSRIs involves the eventual desensitization of somatodendritic 5-

HT1A autoreceptors, which further increases serotonin release in key brain regions.[5]

Simultaneously, (S)-Alaproclate acts as a potent, reversible, and non-competitive antagonist at

the NMDA receptor.[3] This action is stereoselective, with the (S)-enantiomer being more potent

than the (R)-enantiomer.[3] It blocks the NMDA receptor-coupled ion channel, thereby
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modulating glutamatergic activity, which is crucial for synaptic plasticity, learning, and memory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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